Cas no 13000-13-0 ()

13000-13-0 structure
structure
Product Name:
CAS No:13000-13-0
MF:C6H11NO
MW:113.157641649246
CID:6646724
PubChem ID:11768540
Update Time:2024-03-02

Chemical and Physical Properties

Names and Identifiers

    • Inchi: 1S/C6H11NO/c8-7-6-4-2-1-3-5-6/h6H,1-5H2
    • InChI Key: AFLQDEOAJRGCOW-UHFFFAOYSA-N
    • SMILES: O=NC1CCCCC1

Computed Properties

  • Exact Mass: 113.084063974g/mol
  • Monoisotopic Mass: 113.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 76.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 29.4Ų

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